Cas no 1312784-54-5 (1,2,2-Trimethylpiperazine hydrochloride)

• Product Name: 1,2,2-Trimethylpiperazine hydrochloride
• CAS No: 1312784-54-5
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• MDL: MFCD09864551
• CID: 4587925
• PubChem ID: 53346553
• Update Time: 2025-10-31

1,2,2-Trimethylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,2-trimethylpiperazine hydrochloride
• 1,2,2-trimethylpiperazine hcl
• 1,2,2-trimethylpiperazine;hydrochloride
• 3535AF
• 1,2,2-trimethylpiperazinehydrochloride
• s11179
• W19008
• 1,2,2-Trimethylpiperazine--hydrogen chloride (1/1)
• J-503746
• DTXSID20693514
• EN300-199571
• 1312784-54-5
• SCHEMBL1992388
• CS-0061122
• AKOS015949534
• AS-54519
• 1,2,2-trimethylpiperazinedihydrochloride
• 1,2,2-Trimethylpiperazine hydrochloride

• MDL： MFCD09864551
• Inchi： 1S/C7H16N2.ClH/c1-7(2)6-8-4-5-9(7)3;/h8H,4-6H2,1-3H3;1H
• InChI Key： AWYYVHSHGGSKCG-UHFFFAOYSA-N
• SMILES： Cl.N1(C)CCNCC1(C)C

Computed Properties

• Exact Mass: 164.1080262g/mol
• Monoisotopic Mass: 164.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1,2,2-Trimethylpiperazine hydrochloride

1,2,2-Trimethylpiperazine Hydrochloride (CAS No. 1312784-54-5): A Comprehensive Overview

In the realm of fine chemicals and pharmaceutical intermediates, 1,2,2-Trimethylpiperazine hydrochloride (CAS No. 1312784-54-5) has garnered significant attention due to its versatile applications. This compound, characterized by its piperazine backbone and trimethyl substitution, is widely utilized in drug discovery, agrochemical research, and material science. Its unique structural features make it a valuable building block for synthesizing more complex molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in 1,2,2-Trimethylpiperazine HCl aligns with current trends in precision medicine and green chemistry. Researchers are increasingly exploring its potential in designing targeted drug delivery systems, a hot topic in pharmaceutical forums. Additionally, its role in catalysis and ligand design has been highlighted in recent publications, addressing the demand for sustainable synthetic routes. Users frequently search for terms like "piperazine derivatives solubility" or "trimethylpiperazine stability under acidic conditions", reflecting practical concerns in lab settings.

From a synthetic perspective, CAS 1312784-54-5 exhibits notable stereochemical rigidity, which is critical for chiral drug development. This property is often queried in databases alongside keywords such as "piperazine HCl salt crystallization methods". The compound’s hydrochloride form enhances its water solubility, a feature emphasized in formulations requiring bioavailability optimization—a recurring theme in pharmacokinetic studies.

Recent advancements in high-throughput screening (HTS) have further propelled the demand for 1,2,2-Trimethylpiperazine hydrochloride. Its compatibility with automated synthesis platforms makes it a staple in combinatorial chemistry libraries. Industry professionals often inquire about "scaling up piperazine derivatives" or "regioselective methylation techniques", underscoring the need for scalable and selective synthetic protocols.

Environmental and regulatory considerations also play a pivotal role in discussions around this compound. With the rise of REACH compliance and green solvent alternatives, researchers seek data on its ecotoxicological profile. Queries like "biodegradability of N-methylpiperazine salts" or "piperazine derivatives in wastewater treatment" reflect these concerns, aligning with global sustainability goals.

In summary, 1,2,2-Trimethylpiperazine hydrochloride (CAS No. 1312784-54-5) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug design to catalytic systems—coupled with evolving regulatory landscapes, ensure its relevance in contemporary chemical research. By addressing common search queries and industry pain points, this overview aims to bridge knowledge gaps while adhering to SEO best practices for visibility in academic and industrial circles.